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Get Quote

Executive Summary
(1-Phenylcyclopropyl)methanesulfonamide (PCMS) represents a "privileged scaffold" in

modern drug discovery, specifically designed to address the "escape from flatland" challenge in

library design.[2] Unlike traditional phenyl-ethyl or phenyl-propyl linkers, the incorporation of a

gem-disubstituted cyclopropyl ring introduces critical 3D-dimensionality and conformational

rigidity.[2]

This guide details the deployment of PCMS in High-Throughput Screening (HTS) campaigns

targeting metalloenzymes (e.g., Carbonic Anhydrases, Matrix Metalloproteinases) and its utility

as a robust building block for hit-to-lead optimization.[2]

Key Compound Data

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13231580#bc-rfq
https://www.benchchem.com/product/b13231580/docs?utm_src=pdf-body#application-note-1-phenylcyclopropyl-methanesulfonamide-in-high-throughput-fragment-screening
https://www.chemicalbook.com/synthesis/n-methyl-methanesulfonamide.htm
https://www.chemicalbook.com/synthesis/n-methyl-methanesulfonamide.htm
https://www.chemicalbook.com/synthesis/n-methyl-methanesulfonamide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13231580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Compound Name (1-Phenylcyclopropyl)methanesulfonamide

CAS Number 1564679-06-6

Molecular Formula C₁₀H₁₃NO₂S

Molecular Weight 211.28 g/mol

LogP (Predicted) ~1.5 - 1.8 (Ideal for Fragment Screening)

H-Bond Donors/Acceptors 2 / 3

Structural Class
Primary Sulfonamide; Gem-disubstituted

Cyclopropane

Scientific Rationale & Mechanistic Insight
The "Gem-Dimethyl" Effect and Rigidification
The core value of PCMS lies in the Thorpe-Ingold effect (gem-dimethyl effect).[1][2] By

replacing a flexible methylene chain with a cyclopropyl ring at the benzylic position:

Conformational Restriction: The cyclopropyl ring restricts the rotation of the phenyl and

methanesulfonamide vectors, reducing the entropic penalty upon protein binding.[2]

Vector Geometry: The angle of the cyclopropane bond (~60°) projects the sulfonamide

"warhead" and the hydrophobic phenyl ring into a distinct non-planar orientation, accessing

sub-pockets often miss by flexible alkyl chains.

Metabolic Stability (Blockade of Benzylic Oxidation)
In standard phenyl-alkyl drugs, the benzylic carbon is a metabolic "hotspot" for Cytochrome

P450 oxidation.[2] In PCMS, the benzylic carbon is quaternary (part of the cyclopropyl ring),

effectively blocking hydrogen abstraction and significantly enhancing metabolic stability (t½) in

microsome stability assays.[2]

The Sulfonamide "Warhead"
The primary sulfonamide moiety (
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) is a classic zinc-binding group (ZBG).[1][2] It is critical for targeting:

Carbonic Anhydrases (CAs): The nitrogen coordinates with the catalytic Zn²⁺ ion.[2]

Proteases: As a transition-state mimic anchor.[1][2]

Experimental Workflow: HTS & Fragment Screening
The following workflow describes the integration of PCMS into a Surface Plasmon Resonance

(SPR) fragment screen.

Diagram 1: Fragment Screening Workflow
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Caption: Logical flow for screening PCMS fragments, prioritizing solubility checks before

biophysical validation.

Detailed Protocols
Protocol A: Stock Preparation and Solubility QC
Objective: Ensure PCMS is fully soluble and free of aggregates before HTS.

Materials:

(1-Phenylcyclopropyl)methanesulfonamide (Solid, >98% purity).[2]

DMSO (Anhydrous, HPLC Grade).[2]

Nephelometer or Plate Reader (Absorbance at 600 nm).

Procedure:
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Weighing: Weigh 2.11 mg of PCMS into a glass vial.

Dissolution: Add 100 µL of anhydrous DMSO to achieve a 100 mM stock solution. Vortex for

30 seconds.

Visual Inspection: Solution should be clear and colorless.

Aqueous Dilution Test:

Dilute 1 µL of stock into 99 µL of assay buffer (e.g., PBS, pH 7.4). Final concentration: 1

mM.

Incubate for 60 minutes at Room Temperature (RT).

Read: Measure OD600. An OD > 0.005 indicates precipitation.

Note: PCMS is generally soluble up to 5 mM in aqueous buffers due to the polar

sulfonamide group, but the lipophilic phenyl ring can drive aggregation at high

concentrations.[2]

Protocol B: Surface Plasmon Resonance (SPR)
Screening
Objective: Determine binding affinity (

) against a target protein (e.g., Carbonic Anhydrase II).[2]

Instrument: Biacore 8K or S200. Sensor Chip: CM5 (Carboxymethylated dextran) or NTA (for

His-tagged proteins).[2]

Steps:

Immobilization: Immobilize the target protein to a density of ~2000-3000 RU using standard

Amine Coupling (EDC/NHS).[2]

Critical: Keep a reference channel (flow cell 1) empty or blocked with ethanolamine.

Sample Preparation:
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Prepare a dilution series of PCMS in Running Buffer (PBS-P+: PBS + 0.05% Surfactant

P20 + 3% DMSO).[1][2]

Concentrations: 0, 10, 30, 100, 300, 1000 µM.

Solvent Correction: Prepare DMSO calibration standards (2.5% to 3.5% DMSO) to correct

for bulk refractive index changes.

Injection:

Flow rate: 30 µL/min.

Contact time: 60 seconds (Association).

Dissociation time: 120 seconds.[2]

Data Analysis:

Double-reference subtract the data (Reference Channel + 0 µM Buffer Blank).

Fit to a 1:1 Steady State Affinity model (since fragments often have fast on/off rates).

Success Criteria: A clear saturation isotherm and a defined

(typically in the µM to mM range for fragments).

Protocol C: Synthetic Elaboration (Hit-to-Lead)
Objective: Derivatize the sulfonamide nitrogen to improve potency.[2]

PCMS serves as a nucleophile.[2] The primary sulfonamide (

) can be coupled to carboxylic acids or alkyl halides.[2]

Reaction: N-Acylation (Acyl Sulfonamide Synthesis)

Reagents: PCMS (1.0 eq), Carboxylic Acid (

, 1.1 eq), EDC·HCl (1.5 eq), DMAP (1.2 eq), DCM (Solvent).[2]
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Procedure:

Dissolve carboxylic acid and EDC·HCl in DCM.[2] Stir for 15 min at 0°C.

Add PCMS and DMAP.[2]

Allow to warm to RT and stir for 12 hours.

Workup: Wash with 1N HCl (to remove DMAP/EDC), then Brine.[2] Dry over MgSO₄.[3]

Purification: Flash chromatography (Hexane:EtOAc).[2]

Result: Formation of an Acyl Sulfonamide (

), a potent bioisostere of the carboxylic acid group, often increasing potency by engaging
additional H-bonds.[1]

Structural & Chemical Space Visualization
The following diagram illustrates the chemical space advantages of PCMS compared to

standard linkers.

Diagram 2: Chemical Space & Bioisosterism
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Caption: Transition from flexible linkers to the rigid PCMS scaffold improves binding

thermodynamics and stability.
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Issue Probable Cause Solution

SPR Signal > Theoretical Max
Non-specific binding or

aggregation.[2]

Add 0.01% Triton X-100 to

buffer; Re-check solubility at

>200 µM.

Low Solubility in Buffer
Lipophilic phenyl ring

aggregation.[2]

Limit screening concentration

to 500 µM; Ensure DMSO is 2-

5%.

No Reaction in Coupling
Sulfonamide nitrogen is a poor

nucleophile.[2]

Use stronger activation (CDI or

HATU) or convert sulfonamide

to salt (NaH) before alkylation.

[2]
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Disclaimer: This protocol is intended for research use only. All chemical handling should be

performed in a fume hood with appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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